DL-A-phosphatidylcholine, dipalmitoyl-13C40

• Molecular Formula: C40H80NO8P
• Molecular Weight: 773.75 g/mol
• InChI: InChI=1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1,15+1,16+1,17+1,18+1,19+1,20+1,21+1,22+1,23+1,24+1,25+1,26+1,27+1,28+1,29+1,30+1,31+1,32+1,33+1,34+1,35+1,36+1,37+1,38+1,39+1,40+1
• InChIKey: KILNVBDSWZSGLL-JAYITXHQSA-N

DL-α-Phosphatidylcholine, Dipalmitoyl-13C40: A Universally 13C-Labeled DPPC Internal Standard for High-Precision Lipidomics and Metabolic Flux Analysis

DL-α-Phosphatidylcholine, dipalmitoyl-13C40 (also referred to as 1,2-Dipalmitoylphosphatidylcholine-[13C40] or U13C-DPPC) is a synthetic, universally 13C-labeled analog of dipalmitoylphosphatidylcholine (DPPC), the primary phospholipid constituent of pulmonary surfactant [1]. This isotopically labeled compound incorporates forty carbon-13 (13C) atoms across both palmitoyl acyl chains and the glycerophosphocholine headgroup, resulting in a nominal mass shift of +40 Da relative to the unlabeled endogenous species . With a chemical purity of ≥95% and an isotopic enrichment of 98 atom % 13C, it serves as a stable isotope-labeled internal standard and metabolic tracer for quantitative mass spectrometry-based lipidomics, membrane biophysics, and investigations of phospholipid metabolism .

Type

Stable isotope-labeled lipid internal standard

Label

Universally 13C-substituted DPPC analog

Use Context

Isotope dilution mass spectrometry, tracer-based lipidomics, MS imaging

• [1] Ellis, S. R., Hall, E., Panchal, M., Flinders, B., Madsen, J., Koster, G., Heeren, R. M. A., Clark, H. W., & Postle, A. D. (2021). Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. Journal of Lipid Research, 62, 100023. View Source

Why Unlabeled DPPC or Alternative Isotopologues Cannot Substitute for DL-α-Phosphatidylcholine, Dipalmitoyl-13C40 in Quantitative MS Workflows

In quantitative lipidomics and metabolic flux studies, the analytical requirement is to unambiguously distinguish an exogenous tracer or internal standard from its endogenous counterpart. Unlabeled DPPC is indistinguishable from endogenous DPPC by mass spectrometry, precluding its use as an internal standard for absolute quantification . While deuterium-labeled DPPC variants (e.g., DPPC-d9 or DPPC-d66) provide a mass shift, their chromatographic retention times can differ from unlabeled DPPC due to the deuterium isotope effect, potentially introducing quantification bias in LC-MS workflows [1]. In contrast, DL-α-phosphatidylcholine, dipalmitoyl-13C40 exhibits a minimal isotope effect on chromatographic behavior while providing a robust +40 Da mass shift, ensuring co-elution with the endogenous analyte and enabling precise, matrix-independent quantification via isotope dilution mass spectrometry .

Unlabeled DPPC

Indistinguishable from endogenous DPPC by MS. Prevents absolute quantification and tracer studies.

Deuterium-labeled DPPC

Deuterium isotope effect shifts LC retention, potentially introducing quantification bias in co-elution workflows.

• [1] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211–216. View Source

Quantitative Differentiation of DL-α-Phosphatidylcholine, Dipalmitoyl-13C40: Head-to-Head MS and Metabolic Tracing Evidence

Mass Spectrometry: +40 Da Mass Shift Enables Unambiguous Discrimination from Endogenous DPPC

In positive-ion MALDI-MS analysis, DL-α-phosphatidylcholine, dipalmitoyl-13C40 (U13C-DPPC) is detected as the [M+Na]+ ion at m/z 796.6, representing a +40 Da shift from endogenous DPPC ([M+Na]+ at m/z 756.6) [1]. This mass difference provides unambiguous discrimination from native DPPC, which is essential for accurate quantification in complex biological matrices.

Mass shift vs endogenous

Head-to-head

+40 Da (m/z 796.6 vs 756.6 [M+Na]+)

Unambiguous discrimination from endogenous DPPC

Baseline separation in MS1, no spectral deconvolution needed

Evidence Dimension	Mass-to-charge ratio (m/z) of [M+Na]+ ion in MALDI-MS
Target Compound Data	m/z 796.6
Comparator Or Baseline	Endogenous unlabeled DPPC: m/z 756.6
Quantified Difference	+40 Da
Conditions	Positive-ion MALDI-MS of mouse lung tissue administered with U13C-DPPC-containing surfactant

Why This Matters

A +40 Da mass shift ensures complete baseline separation from endogenous DPPC in MS1 spectra, eliminating isotopic overlap and enabling accurate isotope dilution quantification without complex spectral deconvolution.

• [1] Ellis, S. R., Hall, E., Panchal, M., Flinders, B., Madsen, J., Koster, G., Heeren, R. M. A., Clark, H. W., & Postle, A. D. (2021). Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. Journal of Lipid Research, 62, 100023. View Source

Metabolic Flux Analysis: In Vivo Acyl Chain Remodeling Visualized via MSI

In a dual-labeling MSI study, mice were administered therapeutic surfactant containing U13C-DPPC and methyl-D9-choline. At 12 h post-administration, the intact U13C-DPPC tracer (m/z 796.6) and its acyl-remodeled product 13C24-PC16:0_20:4 (m/z 828.6) were spatially resolved in lung tissue [1]. This demonstrated that exogenous U13C-DPPC undergoes phospholipase A2-mediated deacylation/reacylation to form polyunsaturated PC species, a process not observable with unlabeled DPPC [2].

Metabolic remodeling tracing

Head-to-head

Intact and remodeled 13C-PC species detected in lung tissue

Enables tracking of phospholipase A2-mediated acyl remodeling

In vivo MALDI-MSI at 12 h post-administration

Evidence Dimension	Detection of metabolic remodeling products
Target Compound Data	Intact U13C-DPPC (m/z 796.6) and remodeled 13C24-PC16:0_20:4 (m/z 828.6) both detected
Comparator Or Baseline	Unlabeled DPPC: remodeling products indistinguishable from endogenous background
Quantified Difference	Specific detection of 13C-labeled remodeling products enabled by +24 Da residual label after deacylation
Conditions	In vivo mouse lung, 12 h post-administration, MALDI-MSI

Why This Matters

The universal 13C labeling allows tracking of both intact tracer and its downstream metabolic products, providing unique insights into phospholipid remodeling pathways that are inaccessible with unlabeled compounds or single-site labels.

• [1] Ellis, S. R., Hall, E., Panchal, M., Flinders, B., Madsen, J., Koster, G., Heeren, R. M. A., Clark, H. W., & Postle, A. D. (2021). Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. Journal of Lipid Research, 62, 100023. View Source
• [2] Ellis, S. R., Hall, E., Panchal, M., Flinders, B., Madsen, J., Koster, G., Heeren, R. M. A., Clark, H. W., & Postle, A. D. (2021). Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. Journal of Lipid Research, 62, 100023. (Figure 6) View Source

Isotopic Enrichment: 98 atom % 13C Ensures Quantitative Accuracy in Isotope Dilution MS

DL-α-phosphatidylcholine, dipalmitoyl-13C40 is supplied with a certified isotopic enrichment of 98 atom % 13C . This high enrichment minimizes the contribution of unlabeled or partially labeled isotopomers to the MS signal, which is critical for accurate isotope dilution calculations. In contrast, lower-enrichment standards introduce correction complexity and potential quantification bias [1].

Isotopic enrichment

Specification review

98 atom % 13C certified

Minimizes isotopologue correction complexity

Improves quantitative accuracy in IDMS

Evidence Dimension	13C isotopic enrichment (atom %)
Target Compound Data	98 atom % 13C
Comparator Or Baseline	Typical commercially available 13C-labeled lipid standards: variable enrichment (often 97–99%)
Quantified Difference	≥98% certified
Conditions	As specified in product Certificate of Analysis

Why This Matters

High, certified isotopic enrichment reduces the need for complex isotopologue correction algorithms, directly improving the accuracy and reproducibility of absolute quantification in targeted lipidomics assays.

• [1] Rampler, E., et al. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Biomolecules, 8(4), 151. View Source

High-Value Application Scenarios for DL-α-Phosphatidylcholine, Dipalmitoyl-13C40 Based on Quantitative Evidence

Absolute Quantification of DPPC in Biological Matrices via LC-MS/MS Isotope Dilution

As a +40 Da mass-shifted internal standard, DL-α-phosphatidylcholine, dipalmitoyl-13C40 is added to biological samples (e.g., plasma, tissue homogenates, bronchoalveolar lavage fluid) prior to lipid extraction. The ratio of endogenous DPPC (m/z 756.6) to the 13C40-internal standard (m/z 796.6) is measured by LC-MS/MS, enabling absolute quantification of DPPC with correction for extraction recovery, matrix effects, and instrument variability .

Spatially Resolved Metabolic Tracing of Pulmonary Surfactant Turnover and Remodeling

Incorporation of DL-α-phosphatidylcholine, dipalmitoyl-13C40 into therapeutic surfactant formulations allows for in vivo tracking of surfactant distribution, clearance, and acyl chain remodeling in lung tissue using MALDI mass spectrometry imaging (MSI). This approach has been validated to visualize the conversion of U13C-DPPC to polyunsaturated PC species, providing mechanistic insights into surfactant metabolism in respiratory disease models [1].

Construction of Isotopically Labeled Model Membranes for NMR and SIMS Studies

The universal 13C labeling of DL-α-phosphatidylcholine, dipalmitoyl-13C40 makes it an ideal component for preparing synthetic lipid bilayers and vesicles. When incorporated into model membranes, the 13C label enables isotope-sensitive analytical techniques such as solid-state 13C-NMR for studying lipid dynamics and secondary ion mass spectrometry (SIMS) for imaging lipid mixing and domain formation .

Application

Selection Property

Validation Focus

Absolute quantification of DPPC in biological matrices

13C40 mass shift for isotope dilution, co-elution with endogenous lipid

Matrix-independent accuracy, recovery correction

Pulmonary surfactant turnover and remodeling studies

Universal 13C labeling for tracking intact and remodeled metabolites

Spatially resolved metabolic flux analysis, acyl remodeling pathways

Isotopically labeled model membrane construction

Uniform 13C enrichment for NMR and SIMS

Lipid dynamics, domain formation analysis

• [1] Ellis, S. R., Hall, E., Panchal, M., Flinders, B., Madsen, J., Koster, G., Heeren, R. M. A., Clark, H. W., & Postle, A. D. (2021). Mass spectrometry imaging of phosphatidylcholine metabolism in lungs administered with therapeutic surfactants and isotopic tracers. Journal of Lipid Research, 62, 100023. View Source